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Abstract
The XR Bond system represents a significant development in the field of dental adhesive

technology. As a multi-component dentin bonding agent, it was designed for dental restorative

research to enhance the adhesion between composite resins and dentin. This technical guide

provides a comprehensive overview of the discovery, history, and core technical specifications

of the XR Bond system. It details the chemical composition, mechanism of action, and key in-

vitro performance data derived from seminal research studies. Detailed experimental protocols

for shear bond strength, microleakage, and scanning electron microscopy (SEM) analysis are

provided to facilitate reproducible research. Furthermore, this guide includes visualizations of

the chemical components and experimental workflows to elucidate the logical and procedural

relationships inherent in the evaluation of this adhesive system.

Discovery and History
The XR Bond system emerged during a period of significant innovation in adhesive dentistry,

likely in the late 1980s. This era saw the evolution from first-generation adhesives, which had

weak and unstable bonds, to more sophisticated systems. The second generation of bonding

agents, introduced in the late 1970s, utilized ionic bonding between polymerizable

phosphonates and the calcium in the tooth structure[1][2]. The XR Bond system is a

continuation and refinement of this approach, belonging to the third or fourth generation of
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dental adhesives[3]. These generations aimed to create a more durable and predictable bond

to dentin, a substrate historically more challenging to adhere to than enamel[4].

The development of the XR Bond was driven by the need to address key challenges in

restorative dentistry: ensuring a strong and lasting bond for composite restorations, minimizing

microleakage at the restoration-tooth interface, and preventing secondary caries[4]. Research

on the XR Bond system, often in conjunction with a glass ionomer liner, demonstrated its

potential to significantly reduce the incidence of recurrent lesions and improve the marginal

seal of restorations[4][5].

Key historical context for the development of phosphonated adhesives like the XR Bond
includes:

1955: Dr. Michael Buonocore's pioneering work on acid-etching enamel, which laid the

foundation for modern adhesive dentistry[1][6].

Late 1970s: Introduction of second-generation adhesives that incorporated polymerizable

phosphonates to bond to calcium in the tooth structure[1][2].

1980s: Emergence of multi-component adhesive systems that separated the etching,

priming, and bonding steps to optimize adhesion to both enamel and dentin[1]. The XR
Bond system, with its primer and bonding agent, is a product of this evolution[4].

Core Technical Specifications
Chemical Composition
The XR Bond system is a multi-component adhesive. Its efficacy is derived from the

synergistic action of its distinct chemical constituents:

Primer: The primer contains a phosphonate dimethacrylate. This acidic monomer is designed

to modify the dentin smear layer and prepare the dentin surface for bonding[5].

Bonding Agent: The bonding agent is a phosphonated BIS-GMA (Bisphenol A-glycidyl

methacrylate) resin. This component establishes a chemical bond with the calcium ions in

the hydroxyapatite of the dentin and copolymerizes with the restorative composite resin,

forming a durable adhesive interface.
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The general chemical structures of these components are foundational to its function. The

phosphonate groups are crucial for chemical adhesion to the calcium in hydroxyapatite, while

the methacrylate groups enable polymerization and covalent bonding to the composite resin.

Mechanism of Action
The adhesion of the XR Bond system to dentin is achieved through a combination of

micromechanical interlocking and chemical bonding. The process can be summarized as

follows:

Surface Preparation: The dentin surface is prepared, which may involve etching depending

on the specific protocol.

Primer Application: The phosphonate dimethacrylate primer is applied to the dentin. It

infiltrates the collagen network and modifies the smear layer, enhancing the wettability of the

surface.

Bonding Agent Application: The phosphonated BIS-GMA bonding agent is then applied. The

phosphonic acid groups interact with the calcium of the hydroxyapatite, forming an ionic

bond.

Polymerization: Upon light-curing, the methacrylate groups of the primer and bonding agent

polymerize, creating a cross-linked polymer matrix that is mechanically interlocked with the

dentin and chemically bonded to the subsequently placed composite resin. This resin-

infiltrated layer is known as the "hybrid layer."

Quantitative Performance Data
The performance of the XR Bond system has been evaluated in several in-vitro studies. The

following tables summarize the key quantitative findings.

Table 1: Shear Bond Strength

Adhesive System Substrate
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

XR Bond Dentin 15.6 3.7
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Data from a 1989 study evaluating a new resin dentin adhesive consisting of a phosphonate

dimethacrylate primer and a phosphonated BIS-GMA bonding agent.

Table 2: Microleakage and Caries Inhibition

Restoration
Method

Microleakage at
Dentin/Cementum
Margins

Recurrent Lesion
Size Reduction

Zones of Caries
Inhibition

Resin Adhesive Alone
Ineffective at reducing

microleakage
Significant Not Reported

XR Bonding System

with Glass Ionomer

Liner

Very Minimal Significant
Present in 75% of

restorations

Data from a 1991 in-vitro study by Swift et al. evaluating the effects of the XR Bonding system

on recurrent caries.[5] In a separate 6-month study, the microleakage associated with XR Bond
was found to be statistically similar to Gluma, another dentinal bonding agent, and significantly

better than Tenure[7].

Detailed Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of the XR Bond system. These protocols are synthesized from standard practices

in dental materials research and specific details from studies evaluating phosphonated

adhesives.

Shear Bond Strength Testing
Objective: To determine the adhesive strength of the XR Bond system to dentin.

Materials and Methods:

Tooth Preparation:

Extracted human molars, free of caries, are stored in a 0.5% chloramine-T solution.
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The occlusal surfaces are sectioned to expose a flat dentin surface.

The dentin surface is polished with 600-grit silicon carbide paper under water to create a

standardized smear layer.

The teeth are embedded in acrylic resin with the exposed dentin surface parallel to the

base.

Bonding Procedure:

The dentin surface is etched with 37% phosphoric acid for 15 seconds, rinsed for 10

seconds, and gently air-dried, leaving a visibly moist surface.

The XR Bond primer is applied to the dentin surface and gently air-dried for 5 seconds.

A thin layer of the XR Bond bonding agent is applied and light-cured for 20 seconds.

A cylindrical mold (e.g., 2.5 mm diameter, 3 mm height) is placed on the bonded surface

and filled with a composite resin (e.g., Herculite XR).

The composite is light-cured for 40 seconds.

Specimen Storage and Thermocycling:

The bonded specimens are stored in distilled water at 37°C for 24 hours.

Specimens may be subjected to thermocycling (e.g., 500 cycles between 5°C and 55°C

with a 30-second dwell time) to simulate oral conditions.

Testing:

The specimens are mounted in a universal testing machine.

A shear load is applied to the base of the composite cylinder at a crosshead speed of 0.5

mm/min until failure occurs.

The force at failure is recorded in Newtons and converted to Megapascals (MPa) by

dividing by the bonded area.
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Failure Mode Analysis:

The debonded surfaces are examined under a stereomicroscope at 40x magnification to

classify the failure mode as adhesive, cohesive in dentin, cohesive in composite, or mixed.

Microleakage Evaluation
Objective: To assess the marginal sealing ability of the XR Bond system.

Materials and Methods:

Cavity Preparation:

Standardized Class V cavities are prepared on the buccal surfaces of extracted human

molars, with the occlusal margin in enamel and the gingival margin in dentin/cementum.

Restoration:

The cavities are restored using the XR Bond system and a composite resin according to

the manufacturer's instructions. A glass ionomer liner may be applied before the adhesive.

Thermocycling:

The restored teeth are subjected to thermocycling as described in the shear bond strength

protocol.

Dye Penetration:

The tooth surfaces, except for 1 mm around the restoration margins, are coated with two

layers of nail varnish.

The teeth are immersed in a 0.5% basic fuchsin or 50% silver nitrate solution for 24 hours.

The teeth are thoroughly rinsed and sectioned longitudinally through the center of the

restorations.

Scoring:
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The sections are examined under a stereomicroscope, and dye penetration is scored

using a 0-4 scale:

0 = No dye penetration.

1 = Dye penetration up to one-third of the cavity depth.

2 = Dye penetration up to two-thirds of the cavity depth.

3 = Dye penetration along the entire cavity wall.

4 = Dye penetration to the axial wall and into the dentinal tubules.

Scanning Electron Microscopy (SEM) Analysis of the
Adhesive Interface
Objective: To visually inspect the morphology of the hybrid layer and resin tags formed by the

XR Bond system.

Materials and Methods:

Specimen Preparation:

Bonded specimens are prepared as for the shear bond strength test on flat dentin

surfaces.

After 24 hours of water storage, the specimens are sectioned perpendicular to the bonded

interface using a slow-speed diamond saw under water cooling.

Polishing and Etching:

The sectioned surfaces are polished with a series of silicon carbide papers of decreasing

grit size, followed by diamond pastes down to 1 µm.

The polished surfaces are then acid-etched (e.g., 37% phosphoric acid for 10 seconds) to

demineralize the dentin and expose the hybrid layer.
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The specimens are then immersed in 5% sodium hypochlorite for 2 minutes to dissolve

the collagen fibrils within the hybrid layer.

Dehydration and Coating:

The specimens are dehydrated in a series of ascending concentrations of ethanol (e.g.,

70%, 80%, 90%, 99%).

The dehydrated specimens are mounted on aluminum stubs and sputter-coated with a thin

layer of gold or palladium.

Imaging:

The specimens are examined using a scanning electron microscope at various

magnifications (e.g., 500x to 5000x) to observe the hybrid layer, resin tags, and the overall

quality of the adhesive interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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